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Compound of Interest

Compound Name: Tris(4-aminophenyl)amine

Cat. No.: B013937

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, procedural guidance for the safe handling and disposal of
Tris(4-aminophenyl)amine (CAS No. 5981-09-9). Adherence to these protocols is critical to
ensure personnel safety and regulatory compliance in the laboratory environment.

Hazard Identification and Quantitative Data

Tris(4-aminophenyl)amine is classified as a hazardous chemical. It is known to cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][2] All personnel handling
this substance must be thoroughly familiar with its potential hazards.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b013937?utm_src=pdf-interest
https://www.benchchem.com/product/b013937?utm_src=pdf-body
https://www.benchchem.com/product/b013937?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH63963MD&productDescription=TRIS%284-AMINOPHENL%29AMINE+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.restoredcdc.org/www.cdc.gov/niosh/npg/nengapdxc.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value Reference
CAS Number 5981-09-9 [1]
Molecular Formula C18H18N4 [3]
Molecular Weight 290.36 g/mol [3]
Appearance Solid [1]
Melting Point 230 °C (446 °F) [1]

No specific OELs have been
established by major
regulatory bodies such as
OSHA or NIOSH. It is

Occupational Exposure Limits
recommended to handle the [1]

(OELSs) ) ]
substance in accordance with

good industrial hygiene and
safety practices to minimize

exposure.

Operational Plan: Step-by-Step Handling
Procedures

This section outlines the mandatory procedures for the safe handling of Tris(4-
aminophenyl)amine from preparation to use.

Engineering Controls and Preparation

» Ventilation: Always handle Tris(4-aminophenyl)amine in a well-ventilated area.[1][4] A
chemical fume hood is highly recommended to minimize inhalation of dust particles.

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[1]

o Work Area Preparation: Designate a specific area for handling this chemical. Cover the work
surface with an absorbent, disposable material to contain any potential spills.
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Personal Protective Equipment (PPE)

All personnel must wear the following PPE before handling Tris(4-aminophenyl)amine:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1]

o Skin and Body Protection:
o Wear a lab coat or other protective clothing to prevent skin exposure.[1]

o Use chemically resistant gloves (e.g., nitrile gloves).[5] Always inspect gloves for any signs
of degradation or punctures before use.

o Respiratory Protection:
o Under normal, well-ventilated conditions, respiratory protection may not be required.[1]

o If dust formation is likely or ventilation is inadequate, a NIOSH-approved respirator with a
particle filter is recommended.[1]

Chemical Handling

e Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[1]

Weighing: If weighing is required, perform this task in a ventilated enclosure or a fume hood.

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[1]

Ingestion and Inhalation: Avoid ingestion and inhalation of the substance.[1]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking.[1][4]

Storage

o Container: Keep the container tightly closed when not in use.[1][4]
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e Location: Store in a dry, cool, and well-ventilated place.[1][4]

e Incompatible Materials: Store away from oxidizing agents.[1]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of Tris(4-aminophenyl)amine and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
e Solid Waste:

o Carefully sweep up any spilled solid material and place it into a suitable, labeled, and
closed container for disposal.[1]

o Dispose of any contaminated disposable materials (e.g., bench paper, gloves, weigh
boats) in the same designated waste container.

« Empty Containers: Do not reuse empty containers. Triple rinse the container with a suitable
solvent, and dispose of the rinsate as chemical waste.

Labeling and Storage of Waste

o Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name
"Tris(4-aminophenyl)amine".

o Storage: Store the sealed waste container in a designated, secure area away from
incompatible materials, pending disposal.

Final Disposal

» Professional Disposal: Dispose of the chemical waste through an approved and licensed
waste disposal company.[1] Do not dispose of it down the drain or in the regular trash.

o Regulatory Compliance: Ensure that all local, state, and federal regulations for hazardous
waste disposal are strictly followed.
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Workflow for Handling Tris(4-aminophenyl)amine

Safe Handling and Disposal Workflow for Tris(4-aminophenyl)amine

Preparation

Fnsure ventilation & emergency equipment

Don PPE

ear appropriate gloves, goggles, and lab coat

void dust, skin/eye contact

Store remaining chemical properlyCollect all contaminated materials

Waste Collection

Storage Segregate and label waste

Decontamination

lean work area and remove PPE

Waste Disposal

Dispose via approved waste management

End of Process

Click to download full resolution via product page
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Caption: Workflow for the safe handling and disposal of Tris(4-aminophenyl)amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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